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Compound Name: 3-Chloro-6-fluoroisoquinoline

Cat. No.: B1426719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Chloro-6-fluoroisoquinoline, a

halogenated heterocyclic compound of significant interest in medicinal chemistry and materials

science. This document details its chemical identifiers, physical and chemical properties, and

safety information. While specific experimental protocols for its synthesis and its direct

biological applications are not extensively documented in publicly available literature, this guide

outlines plausible synthetic strategies based on established isoquinoline synthesis

methodologies. Furthermore, it explores the potential applications of this molecule in drug

discovery by drawing parallels with structurally related compounds that have demonstrated

notable biological activities. This guide serves as a foundational resource for researchers

aiming to synthesize, characterize, and explore the therapeutic and material science potential

of 3-Chloro-6-fluoroisoquinoline.

Core Identifiers and Chemical Properties
3-Chloro-6-fluoroisoquinoline is a substituted isoquinoline with the chemical formula

C₉H₅ClFN. Its core structure consists of a fused benzene and pyridine ring system,

characteristic of isoquinolines, with a chlorine atom at the 3-position and a fluorine atom at the

6-position.
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Identifier Value Source

CAS Number 1041423-28-2 [1][2]

Molecular Formula C₉H₅ClFN [3]

Molecular Weight 181.59 g/mol

Monoisotopic Mass 181.00946 Da [3]

IUPAC Name 3-chloro-6-fluoroisoquinoline [3]

SMILES
C1=CC2=CN=C(C=C2C=C1F)

Cl
[3]

InChI
InChI=1S/C9H5ClFN/c10-9-4-

7-3-8(11)2-1-6(7)5-12-9/h1-5H
[3]

Physical Properties:

Detailed experimental data for the physical properties of 3-Chloro-6-fluoroisoquinoline, such

as melting point and boiling point, are not readily available in the current literature.

Researchers are advised to determine these properties experimentally upon synthesis.

Safety and Handling
As a chlorinated heterocyclic compound, 3-Chloro-6-fluoroisoquinoline should be handled

with appropriate safety precautions in a laboratory setting.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Measures:

Use in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Avoid inhalation of dust or vapors.

Avoid contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Store in a tightly sealed container in a cool, dry place.

Plausible Synthetic Pathways
While a specific, detailed synthesis protocol for 3-Chloro-6-fluoroisoquinoline is not explicitly

published, established methods for the synthesis of substituted isoquinolines can be adapted.

The Pomeranz-Fritsch reaction and the Bischler-Napieralski reaction are two classical and

versatile methods for constructing the isoquinoline core.[4] A plausible modern approach could

involve a multi-step synthesis starting from a readily available fluorinated aniline derivative.

Stage 1: Isoquinolinone Formation Stage 2: Chlorination

4-Fluoroaniline N-(4-fluorophenyl)acetamide 6-Fluoro-2H-isoquinolin-1-one 3-Chloro-6-fluoroisoquinoline

Click to download full resolution via product page

Experimental Causality:

The proposed pathway leverages the reactivity of 4-fluoroaniline as a starting material. The

initial acetylation protects the amine and provides a handle for the subsequent cyclization step

to form the isoquinolinone ring. The final chlorination step, likely using a reagent such as

phosphorus oxychloride (POCl₃), is a standard method for converting hydroxyl groups on
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nitrogen-containing heterocycles to chlorides.[5] The choice of reagents and reaction conditions

at each step would require empirical optimization to achieve a satisfactory yield and purity of

the final product.

Analytical Characterization
The structural confirmation of 3-Chloro-6-fluoroisoquinoline would rely on a combination of

standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show distinct signals in the aromatic

region, with chemical shifts and coupling constants influenced by the positions of the chlorine

and fluorine substituents.

¹³C NMR: The carbon NMR spectrum would provide information on the number of unique

carbon environments in the molecule. The carbon atoms attached to the chlorine and fluorine

atoms would exhibit characteristic chemical shifts.

¹⁹F NMR: The fluorine NMR spectrum would show a signal corresponding to the fluorine

atom at the 6-position, providing valuable information for structural confirmation.

While specific spectral data for this compound is not widely published, commercial suppliers

indicate the availability of ¹H NMR and other spectral data upon request.[6]

Mass Spectrometry (MS):

Mass spectrometry would be used to determine the molecular weight and fragmentation

pattern of the molecule. The presence of a chlorine atom would result in a characteristic M+2

isotopic peak with an intensity of approximately one-third of the molecular ion peak, which is a

definitive indicator of a single chlorine atom in the molecule.[7][8]

Potential Applications in Drug Discovery
The isoquinoline scaffold is a privileged structure in medicinal chemistry, appearing in

numerous natural products and synthetic drugs with a wide range of biological activities,

including anticancer, antimicrobial, and anti-inflammatory properties.[9] The introduction of
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halogen atoms, such as chlorine and fluorine, into drug candidates is a common strategy to

modulate their physicochemical properties, metabolic stability, and target binding affinity.
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Hypothesized Biological Relevance:

Based on the activities of related chloro- and fluoro-substituted quinolines and isoquinolines, 3-
Chloro-6-fluoroisoquinoline could serve as a valuable building block for the synthesis of

inhibitors of various enzymes, such as kinases and topoisomerases, which are important

targets in cancer therapy. The chlorine at the 3-position provides a reactive handle for further

chemical modifications, allowing for the introduction of various functional groups to explore

structure-activity relationships (SAR).

Conclusion
3-Chloro-6-fluoroisoquinoline is a heterocyclic compound with significant potential as a

building block in the development of novel pharmaceuticals and functional materials. While

detailed experimental data for this specific molecule is currently limited, this technical guide

provides a solid foundation for researchers by outlining its key identifiers, safety information,

plausible synthetic approaches, and potential applications. Further research into the synthesis,

characterization, and biological evaluation of 3-Chloro-6-fluoroisoquinoline and its

derivatives is warranted to fully unlock its scientific and therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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